Methyl 4-chloro-5-iodo-2-(2-(phenylsulfonyl)acetamido)benzoate

• Molecular Formula: C16H13ClINO5S
• Molecular Weight: 493.7 g/mol
• IUPAC Name: methyl 2-[[2-(benzenesulfonyl)acetyl]amino]-4-chloro-5-iodobenzoate
• InChI: InChI=1S/C16H13ClINO5S/c1-24-16(21)11-7-13(18)12(17)8-14(11)19-15(20)9-25(22,23)10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,19,20)
• InChI Key: AAFMQHDIOGGQMB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1NC(=O)CS(=O)(=O)C2=CC=CC=C2)Cl)I

Description

Methyl 4-chloro-5-iodo-2-(2-(phenylsulfonyl)acetamido)benzoate is a useful research compound. Its molecular formula is C16H13ClINO5S and its molecular weight is 493.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(phenylsulfonyl) acetic acid (Lancaster Synthesis Ltd., 0.771 mg, 3.85 mmol) in dichloromethane (50 mL) was added oxalyl chloride (4.17 mL, 4.17 mmol) and few drops of DMF. The reaction mixture was stirred 2 hours at room temperature. To a solution of methyl 2-amino-4-chloro-5-iodobenzoate (Intermediate 2) (1 g, 3.21 mmol) and triethylamine (1.074 mL, 7.70 mmol) in dichloromethane (50 mL) at RT was added dropwise the acid chloride prepared above. The reaction mixture was stirred at room temperature overnight then quenched with aqueous solution of NaHCO3. The organic layer was and washed with saturated NaHCO3, water and brine. The organic layer was dried over anhydrous Na2SO4, filtered and concentrated in vacuo to give the title compound methyl 4-chloro-5-iodo-2-(2-(phenylsulfonyl)acetamido)benzoate (1.1 g, 2.228 mmol, 69.4% yield) as pale yellow powder. LCMS: (M+H)+=494; Rt=3.58 min.